Cas no 114684-95-6 (5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-)
114684-95-6 structure
Product Name:5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-
CAS No:114684-95-6
MF:C11H13ClN4
MW:236.70072054863
CID:228883
PubChem ID:5565983
Update Time:2025-04-19
5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-
- 2-chloro-4-piperidin-1-yl-5H-pyrrolo[3,2-d]pyrimidine
- 114684-95-6
- 5H-Pyrrolo(3,2-d)pyrimidine, 2-chloro-4-(1-piperidinyl)-
- DTXSID40150816
- BRN 5544252
- 2-Chloro-4-(1-piperidinyl)-5H-pyrrolo(3,2-d)pyrimidine
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- Inchi: 1S/C11H13ClN4/c12-11-14-8-4-5-13-9(8)10(15-11)16-6-2-1-3-7-16/h4-5,13H,1-3,6-7H2
- InChI Key: UIEWMRXYDCBIOT-UHFFFAOYSA-N
- SMILES: ClC1N=C2C=CNC2=C(N=1)N1CCCCC1
Computed Properties
- Exact Mass: 235.07526
- Monoisotopic Mass: 236.0828741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 41.91
5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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